![molecular formula C11H17NO2 B034845 (4-Methoxybenzyl)(2-methoxyethyl)amine CAS No. 103464-79-5](/img/structure/B34845.png)
(4-Methoxybenzyl)(2-methoxyethyl)amine
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Overview
Description
“(4-Methoxybenzyl)(2-methoxyethyl)amine” is a unique chemical compound with the empirical formula C11H17NO2 . It has a molecular weight of 195.26 . The compound is provided by Sigma-Aldrich to early discovery researchers as part of a collection of unique chemicals .
Molecular Structure Analysis
The SMILES string of “(4-Methoxybenzyl)(2-methoxyethyl)amine” isCOC(C=C1)=CC=C1CNCCOC
. This notation provides a way to represent the structure of the compound in a textual format.
Scientific Research Applications
Organic Synthesis
(4-Methoxybenzyl)(2-methoxyethyl)amine is an important raw material and intermediate used in organic synthesis . It can be used in the synthesis of a variety of organic compounds due to its unique structure and reactivity .
Pharmaceuticals
This compound can also be used in the pharmaceutical industry . As an intermediate, it can be used in the synthesis of various drugs, contributing to the development of new medications .
Agrochemicals
In the field of agrochemicals, (4-Methoxybenzyl)(2-methoxyethyl)amine can be used as an intermediate in the synthesis of pesticides, herbicides, and other agrochemical products .
Dyestuff
(4-Methoxybenzyl)(2-methoxyethyl)amine can be used in the dyestuff industry . It can be used as an intermediate in the production of various dyes .
Fragrance and Flavorant
4-Methoxybenzyl alcohol, a related compound, is used as a fragrance and flavorant . It’s possible that (4-Methoxybenzyl)(2-methoxyethyl)amine could have similar applications.
Photocatalytic Oxidation Studies
4-Methoxybenzyl alcohol is used to study the photocatalytic oxidation process . Given the structural similarity, (4-Methoxybenzyl)(2-methoxyethyl)amine could potentially be used in similar studies.
Safety and Hazards
As with any chemical compound, handling “(4-Methoxybenzyl)(2-methoxyethyl)amine” requires appropriate safety measures. It’s important to avoid dust formation, breathing in mist, gas or vapors, and contact with skin and eyes . Always use personal protective equipment and ensure adequate ventilation when handling this compound .
properties
IUPAC Name |
2-methoxy-N-[(4-methoxyphenyl)methyl]ethanamine |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H17NO2/c1-13-8-7-12-9-10-3-5-11(14-2)6-4-10/h3-6,12H,7-9H2,1-2H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RXQJAXYUATYDOM-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COCCNCC1=CC=C(C=C1)OC |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H17NO2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00391061 |
Source
|
Record name | 2-methoxy-N-(4-methoxybenzyl)ethanamine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00391061 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
195.26 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
103464-79-5 |
Source
|
Record name | 2-methoxy-N-(4-methoxybenzyl)ethanamine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00391061 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | (2-methoxyethyl)[(4-methoxyphenyl)methyl]amine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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